Cas no 2248369-08-4 (Methyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate)

• Product Name: Methyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate
• CAS No: 2248369-08-4
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 6035903
• PubChem ID: 137938214
• Update Time: 2025-05-21

Methyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248369-08-4
• EN300-6511470
• Methyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate
• methyl 6-amino-1H-pyrazolo[1,5-a]imidazole-7-carboxylate

• Inchi： 1S/C7H8N4O2/c1-13-7(12)4-5(8)10-11-3-2-9-6(4)11/h2-3,10H,8H2,1H3
• InChI Key： JQOKYNWLVUPFLE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(N)NN2C=CN=C21)=O

Computed Properties

• Exact Mass: 180.06472551g/mol
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.4Ų

Additional information on Methyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate

Methyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate (CAS No. 2248369-08-4)

Methyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate, a compound with the CAS registry number 2248369-08-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyrazoles, which are known for their unique structural features and potential biological activities. The molecule's structure comprises a fused imidazole and pyrazole ring system, with a methyl ester group attached at the 7-position and an amino group at the 6-position. These functional groups contribute to the compound's reactivity and bioavailability, making it a promising candidate for various applications.

Recent studies have highlighted the importance of Methyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate in drug discovery. Researchers have explored its potential as a lead compound for developing new therapeutic agents. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results, suggesting its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders. The compound's ability to modulate key cellular pathways, such as those involving reactive oxygen species (ROS) and inflammatory cytokines, has been extensively documented in peer-reviewed journals.

The synthesis of Methyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of the final product. These improvements in synthetic methodology have facilitated further research into the compound's properties and applications.

In addition to its pharmacological applications, Methyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate has also been studied for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and photovoltaic cells. Preliminary results indicate that the compound exhibits favorable electronic characteristics, such as high electron mobility and stability under ambient conditions.

The biological evaluation of Methyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate has revealed its potential as an antimicrobial agent. Studies conducted in vitro have demonstrated its effectiveness against various bacterial and fungal strains. The compound's mechanism of action appears to involve disruption of cellular membranes and inhibition of essential enzymatic pathways. These findings have prompted further research into its potential use as an alternative to conventional antibiotics, particularly in light of the growing threat of antibiotic resistance.

From a structural standpoint, Methyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate exhibits a high degree of rigidity due to its fused ring system. This rigidity contributes to its stability under physiological conditions and enhances its bioavailability when administered orally or parenterally. Computational studies using molecular docking techniques have provided insights into how the compound interacts with target proteins at the molecular level. These studies have identified key residues responsible for binding affinity and selectivity, paving the way for further optimization of the compound's pharmacokinetic properties.

The development of Methyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate as a therapeutic agent has also raised questions about its safety profile. Preclinical toxicological studies have been conducted to assess its acute and chronic toxicity in animal models. Results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems. These findings are encouraging for advancing the compound into clinical trials.

In conclusion, Methyl 6-amino-5H-imidazo[1,2-b]pyrazole-7-carboxylate (CAS No. 2248369-08-) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methodology and biological evaluation techniques, positions it as a valuable tool in drug discovery and materials science research.